Cas no 1261881-42-8 (3-Methyl-4-(trifluoromethoxy)anisole)

• Product Name: 3-Methyl-4-(trifluoromethoxy)anisole
• CAS No: 1261881-42-8
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 4987862
• Update Time: 2023-08-24

3-Methyl-4-(trifluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(trifluoromethoxy)anisole
• 4-Methoxy-2-methyl-1-(trifluoromethoxy)benzene

• Inchi： 1S/C9H9F3O2/c1-6-5-7(13-2)3-4-8(6)14-9(10,11)12/h3-5H,1-2H3
• InChI Key： GZTOHIIDEVKPJN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 3.9
• Topological Polar Surface Area: 18.5